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Compound of Interest

Compound Name: 2-Amino-3,4,6-trichlorophenol
CAS No.: 6358-15-2
Cat. No.: B1265891

Get Quote

Executive Summary & Nomenclature

2-Amino-3,4,6-trichlorophenol is a highly functionalized aromatic intermediate used primarily
in the synthesis of fungicides, diazo dyes, and pharmaceutical precursors. Its structural integrity
is defined by the interplay between the electron-donating hydroxyl and amino groups against
the electron-withdrawing chlorine atoms.

For researchers in drug development and toxicology, this molecule represents a critical
"structural alert” class. Like many halogenated aminophenols, it serves as a pro-electrophile.
Upon metabolic oxidation, it can generate reactive quinone imines, necessitating rigorous
ADME (Absorption, Distribution, Metabolism, and Excretion) profiling during early-stage
screening.

Chemical Identity Table
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Property Specification

IUPAC Name 2-Amino-3,4,6-trichlorophenol
CAS Number 6358-15-2

Molecular Formula CeH4CIsNO

Molecular Weight 212.46 g/mol

Appearance Off-white to grey crystalline solid
Melting Point 124-125 °C

Predicted pKa

~6.90 (Acidic due to Cl- withdrawing effect)

Solubility

Soluble in ethanol, DMSO, acetone; sparingly

soluble in water

Stability

Air-sensitive (prone to auto-oxidation to quinone

imines)

Synthetic Architecture

The synthesis of 2-Amino-3,4,6-trichlorophenol is governed by regioselective electrophilic

aromatic substitution. The most robust industrial and laboratory route utilizes 2,4,5-

trichlorophenol as the starting scaffold.

Mechanistic Rationale

 Starting Material: 2,4,5-Trichlorophenol.[1]

 Nitration (Electrophilic Substitution): The hydroxyl group (OH) is a strong ortho/para director.

In 2,4,5-trichlorophenol, the para position (C4) and one ortho position (C2) are blocked by

chlorine. The only open ortho position is C6. Thus, nitration occurs highly selectively at C6.

e Reduction: The resulting nitro group is reduced to an amine. Chemical reduction (Fe/HCI) is

often preferred over catalytic hydrogenation (Hz/Pd) to prevent accidental

hydrodechlorination (stripping of chlorine atoms).

Experimental Protocol: Synthesis Workflow
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e Step 1: Nitration
o Dissolve 2,4,5-trichlorophenol in glacial acetic acid.
o Add fuming nitric acid dropwise at 0-5 °C to control exotherm.

o Result: Formation of 2-nitro-3,4,6-trichlorophenol (Note: Numbering shifts as the principal
group priority changes, but structurally the NOz is adjacent to OH).

e Step 2: Reduction (Bechamp Reduction Variant)
o Suspend the nitro-intermediate in water/ethanol.
o Add iron powder (3.0 eq) and catalytic HCI. Reflux for 2—4 hours.

o Purification: Basify with Na2COs to precipitate iron salts, filter hot. Acidify filtrate to
crystallize the free base.

Visualization: Synthesis Pathway
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Figure 1: Regioselective synthesis route ensuring correct isomer formation.
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Biological Activity & Toxicological Mechanisms[5][6]

[7]

In drug development, 2-Amino-3,4,6-trichlorophenol is classified as a nephrotoxicant
precursor. Its toxicity is not inherent to the parent molecule but arises from its bioactivation.

The Quinone Imine Trap

Like acetaminophen and other aminophenols, this molecule undergoes metabolic oxidation
(typically via CYP450 enzymes or peroxidases) to form a quinone imine. This electrophilic
species depletes cellular glutathione (GSH).

e Oxidation: The 2-amino-phenol motif is oxidized to 3,4,6-trichloro-1,2-benzoquinone imine.

o Conjugation: The quinone imine is a "soft" electrophile that reacts rapidly with the sulfhydryl
group of Glutathione (GSH).

o Toxicity: Once GSH is depleted, the quinone imine covalently binds to renal cysteine-rich
proteins, causing mitochondrial dysfunction and cell death (proximal tubular necrosis).

Visualization: Bioactivation Pathway
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Figure 2: Oxidative bioactivation pathway leading to potential renal toxicity.

Analytical Characterization

To validate the identity of 2-Amino-3,4,6-trichlorophenol, researchers should utilize the
following spectral markers.

e« H NMR (DMSO-ds):
o The molecule has only one aromatic proton.
o Look for a singlet at approximately & 7.4—7.6 ppm.
o Broad singlets for —-OH and —NH:z (exchangeable with D20).
e Mass Spectrometry (LC-MS):
o lonization: ESI Negative mode (preferred for phenols) or Positive mode.

o Isotope Pattern: The presence of three chlorine atoms creates a distinct isotopic cluster
(M, M+2, M+4, M+6) with relative intensities of roughly 100 : 96 : 31 : 3.

o Storage:
o Store at 2-8 °C under Argon.

o The compound darkens upon exposure to air, indicating oxidation to the quinone/quinone

imine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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